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Phyllactone A Phyllactone A Phyllactone A is a natural product found in Carteriospongia foliascens with data available.
Brand Name: Vulcanchem
CAS No.: 145613-54-3
VCID: VC21153312
InChI: InChI=1S/C32H50O6/c1-8-19(33)15-25(35)38-24-17-22-30(5)13-10-12-29(4,9-2)21(30)11-14-31(22,6)23-16-20(34)26-18(3)37-28(36)27(26)32(23,24)7/h18-24,33-34H,8-17H2,1-7H3/t18-,19?,20-,21+,22-,23+,24-,29+,30+,31-,32-/m1/s1
SMILES: CCC(CC(=O)OC1CC2C3(CCCC(C3CCC2(C4C1(C5=C(C(OC5=O)C)C(C4)O)C)C)(C)CC)C)O
Molecular Formula: C32H50O6
Molecular Weight: 530.7 g/mol

Phyllactone A

CAS No.: 145613-54-3

Cat. No.: VC21153312

Molecular Formula: C32H50O6

Molecular Weight: 530.7 g/mol

* For research use only. Not for human or veterinary use.

Phyllactone A - 145613-54-3

Specification

Description Phyllactone A is a natural product found in Carteriospongia foliascens with data available.
CAS No. 145613-54-3
Molecular Formula C32H50O6
Molecular Weight 530.7 g/mol
IUPAC Name [(3R,4R,5aS,5bR,7aS,8S,11aS,11bR,13R,13aS)-8-ethyl-4-hydroxy-3,5b,8,11a,13a-pentamethyl-1-oxo-4,5,5a,6,7,7a,9,10,11,11b,12,13-dodecahydro-3H-phenanthro[2,1-e][2]benzofuran-13-yl] 3-hydroxypentanoate
Standard InChI InChI=1S/C32H50O6/c1-8-19(33)15-25(35)38-24-17-22-30(5)13-10-12-29(4,9-2)21(30)11-14-31(22,6)23-16-20(34)26-18(3)37-28(36)27(26)32(23,24)7/h18-24,33-34H,8-17H2,1-7H3/t18-,19?,20-,21+,22-,23+,24-,29+,30+,31-,32-/m1/s1
Standard InChI Key ASNLHWDCHRXQBN-CSYAWAKVSA-N
Isomeric SMILES CCC(CC(=O)O[C@@H]1C[C@@H]2[C@]3(CCC[C@]([C@@H]3CC[C@]2([C@H]4[C@]1(C5=C([C@H](OC5=O)C)[C@@H](C4)O)C)C)(C)CC)C)O
SMILES CCC(CC(=O)OC1CC2C3(CCCC(C3CCC2(C4C1(C5=C(C(OC5=O)C)C(C4)O)C)C)(C)CC)C)O
Canonical SMILES CCC(CC(=O)OC1CC2C3(CCCC(C3CCC2(C4C1(C5=C(C(OC5=O)C)C(C4)O)C)C)(C)CC)C)O

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